Cas no 525599-67-1 (Methetoin)
Methetoin structure
Product Name:Methetoin
CAS No:525599-67-1
MF:C12H14N2O2
MW:218.251762866974
CID:937120
Update Time:2023-08-02
Methetoin Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Imidazolidinedione,5-ethyl-1-methyl-5-phenyl-,(5S)-(9CI)
- METHETOIN
- Metetoin
- Metetoinum [Latin]
- Metetoina [DCIT]
- Metetoine [French]
- Metetoina [Spanish]
- Metetoinum [INN-Latin]
- Metetoine [INN-French]
- 5-Ethyl-1-methyl-5-phenylhydantoin
- Hydantoin, 5-ethyl-1-methyl-5-phenyl-
- 5-ethyl-1-methyl-5-phenylimidazolidine-2,4-dione
- 2,4-Imidazolidinedione, 5-ethyl-1-methyl-5-phenyl-
- N 3
- N-3
- Metetoinum
- Metetoina
- Metetoine
- Methetoin [USAN]
- Methetoin [USAN:BAN]
- Metetoin [INN]
- Methetoin (USAN/INN)
- Oprea1_696762
- SCHE
- Methetoin
-
- Inchi: 1S/C12H14N2O2/c1-3-12(9-7-5-4-6-8-9)10(15)13-11(16)14(12)2/h4-8H,3H2,1-2H3,(H,13,15,16)
- InChI Key: NEGMMKYAVYNLCG-UHFFFAOYSA-N
- SMILES: O=C1C(C2C=CC=CC=2)(CC)N(C)C(N1)=O
- BRN: 0206293
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 310
- Topological Polar Surface Area: 49.4
Methetoin Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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